Cas no 732306-24-0 (4-chloro-3-(trifluoromethyl)pyridine;hydrochloride)

4-Chloro-3-(trifluoromethyl)pyridine hydrochloride is a versatile halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The trifluoromethyl and chloro substituents enhance its reactivity, making it a valuable intermediate for constructing complex molecules. Its hydrochloride salt form improves solubility and handling in synthetic applications. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a building block for bioactive compounds. The electron-withdrawing effects of the trifluoromethyl group contribute to its stability and reactivity in diverse chemical transformations. Its well-defined structure ensures consistent performance in research and industrial applications, particularly in the development of advanced active ingredients.
4-chloro-3-(trifluoromethyl)pyridine;hydrochloride structure
732306-24-0 structure
Product Name:4-chloro-3-(trifluoromethyl)pyridine;hydrochloride
CAS No:732306-24-0
MF:C6H4Cl2F3N
MW:218.003870010376
MDL:MFCD04972770
CID:562191
PubChem ID:24885530
Update Time:2025-05-20

4-chloro-3-(trifluoromethyl)pyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-(trifluoromethyl)pyridine hydrochloride
    • 3-Chloro-4-(trifluoromethyl)pyridine hydrochlroride
    • Pyridine,4-chloro-3-(trifluoromethyl)-, hydrochloride (1:1)
    • 4-chloro-3-(trifluoromethyl)pyridine;hydrochloride
    • A837758
    • PS-7916
    • SB21090
    • 4-chloro-3-trifluoromethylpyridine hydrochloride salt
    • 4-chloro-3-(trifluoromethyl)pyridinehydrochloride
    • AKOS005063429
    • 4-Chloro-3-(trifluoromethyl)pyridine hydrochloride, 97%
    • FT-0676515
    • P10311
    • MFCD04972770
    • DTXSID80382316
    • SCHEMBL343525
    • 732306-24-0
    • J-514991
    • C6H4Cl2F3N
    • CS-0119858
    • 4-CHLORO-3-(TRIFLUOROMETHYL)PYRIDINE HCL
    • 4-chloro-3-trifluoromethylpyridine hydrochloride
    • MDL: MFCD04972770
    • Inchi: 1S/C6H3ClF3N.ClH/c7-5-1-2-11-3-4(5)6(8,9)10;/h1-3H;1H
    • InChI Key: HCKXJUZITVCDND-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=CC=1C(F)(F)F.Cl

Computed Properties

  • Exact Mass: 216.96700
  • Monoisotopic Mass: 216.9672890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Melting Point: 153 °C (subl.)
  • PSA: 12.89000
  • LogP: 3.55580

4-chloro-3-(trifluoromethyl)pyridine;hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:UN 2811
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:6.1
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R36/37/38

4-chloro-3-(trifluoromethyl)pyridine;hydrochloride Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 4-chloro-3-(trifluoromethyl)pyridine;hydrochloride

4-Chloro-3-(Trifluoromethyl)Pyridine Hydrochloride: A Comprehensive Overview

4-Chloro-3-(Trifluoromethyl)Pyridine Hydrochloride (CAS No. 732306-24-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, with its unique structural features, plays a pivotal role in various research and industrial applications. The molecule consists of a pyridine ring substituted with a chlorine atom at the 4-position and a trifluoromethyl group at the 3-position, forming a hydrochloride salt. Its structure is characterized by the presence of electronegative substituents, which significantly influence its chemical reactivity and physical properties.

The synthesis of 4-chloro-3-(trifluoromethyl)pyridine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high product quality. The hydrochloride form is particularly advantageous due to its enhanced solubility in aqueous media, making it suitable for various biological assays and formulation studies.

One of the most notable applications of 4-chloro-3-(trifluoromethyl)pyridine hydrochloride is in drug discovery. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting specific receptor systems. Recent studies have highlighted its potential as a lead compound in the development of novel anti-inflammatory agents. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase enzymes, which are key players in inflammatory processes.

In addition to its pharmaceutical applications, 4-chloro-3-(trifluoromethyl)pyridine hydrochloride has found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The trifluoromethyl group imparts electron-withdrawing effects, which can enhance the device's efficiency by improving charge transport properties.

The toxicological profile of 4-chloro-3-(trifluoromethyl)pyridine hydrochloride has also been extensively studied to ensure its safety for human use and environmental compatibility. Acute toxicity studies indicate that the compound exhibits low toxicity when administered at therapeutic doses. Furthermore, environmental fate studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential impact on ecosystems.

Looking ahead, the continued exploration of 4-chloro-3-(trifluoromethyl)pyridine hydrochloride is expected to yield further insights into its potential applications. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce systemic toxicity. Additionally, efforts are being made to explore its utility in advanced materials such as organic semiconductors and sensors.

In conclusion, 4-chloro-3-(trifluoromethyl)pyridine hydrochloride (CAS No. 732306-24-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.

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